Cas no 225931-80-6 ((1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II))

• Product Name: (1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II)
• CAS No: 225931-80-6
• MF: C₁₆H₃₄PdSi₂
• MW: 389.032165050507
• MDL: MFCD16621467
• CID: 2847208
• PubChem ID: 71310948
• Update Time: 2025-05-26

(1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II) Chemical and Physical Properties

Names and Identifiers

• (1Z,5Z)-cycloocta-1,5-diene,methanidyl(trimethyl)silane,palladium(2+)
• (1,5-Cyclooctadiene)bis(triMethylsilylMethyl)palladiuM(II)
• Bis[(trimethylsilyl)methyl](1,5-cyclooctadiene)palladium(II)
• Bis[(trimethylsilyl)methyl](1,5-cyclooctadiene)palladium(II), 98%
• 225931-80-6
• MFCD16621467
• (1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II)

• MDL： MFCD16621467
• Inchi： 1S/C8H12.2C4H11Si.Pd/c1-2-4-6-8-7-5-3-1;2*1-5(2,3)4;/h1-2,7-8H,3-6H2;2*1H2,2-4H3;/q;2*-1;+2/b2-1-,8-7-;;;
• InChI Key： MEMCDCLCEZMOBR-PHFPKPIQSA-N
• SMILES： [Pd+2].[Si](C)(C)(C)[CH2-].[Si](C)(C)(C)[CH2-].C1C=CCCC=CC1 |c:9,13|

Computed Properties

• Exact Mass: 388.12338g/mol
• Monoisotopic Mass: 388.12338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Sensitiveness: air sensitive, store cold

(1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II) Security Information

• Hazard Category Code： 11-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II)

Recent Advances in the Application of (1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II) (CAS: 225931-80-6) in Chemical Biology and Pharmaceutical Research

The palladium complex (1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II) (CAS: 225931-80-6) has emerged as a versatile catalyst in organic synthesis and pharmaceutical research. Recent studies highlight its unique reactivity in C-C bond formation and cross-coupling reactions, which are pivotal for the synthesis of complex bioactive molecules. This compound, characterized by its stability and high catalytic efficiency, is increasingly employed in the development of novel therapeutic agents and chemical probes.

A 2023 study published in the Journal of the American Chemical Society demonstrated the efficacy of this palladium complex in facilitating Suzuki-Miyaura cross-coupling reactions under mild conditions. The researchers reported a remarkable yield enhancement (up to 95%) when using this catalyst for the synthesis of biaryl compounds, which are crucial scaffolds in many FDA-approved drugs. The study also revealed the catalyst's tolerance to various functional groups, making it particularly valuable for late-stage functionalization in drug discovery.

In the field of chemical biology, (1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II) has shown promise in bioorthogonal chemistry applications. A recent Nature Chemistry publication (2024) detailed its use in live-cell labeling experiments, where it successfully mediated the coupling of small-molecule probes to biomolecules without interfering with cellular processes. This breakthrough opens new possibilities for real-time tracking of biological pathways and drug-target interactions.

Pharmaceutical researchers have leveraged this palladium complex in the synthesis of complex natural product derivatives. A notable example includes its application in the total synthesis of marine-derived alkaloids with potent anticancer activity, as reported in Organic Letters (2023). The catalyst's ability to maintain stereoselectivity in challenging transformations has made it indispensable for constructing intricate molecular architectures found in many bioactive natural products.

Recent advancements in catalyst design have further enhanced the utility of (1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II). A 2024 study in Chemical Science introduced air-stable derivatives of this complex that maintain high catalytic activity while being more practical for industrial-scale applications. These developments address previous limitations related to catalyst handling and storage, potentially accelerating its adoption in large-scale pharmaceutical manufacturing.

The mechanistic understanding of this palladium complex has also deepened through computational studies. Density functional theory (DFT) calculations published in Organometallics (2023) provided insights into the catalyst's unique electronic structure and reaction pathways, enabling more rational design of catalytic systems for specific transformations. This theoretical framework is proving valuable for optimizing reaction conditions in medicinal chemistry applications.

Looking forward, researchers anticipate expanding the applications of (1,5-Cyclooctadiene)bis(trimethylsilylmethyl)palladium(II) to include photoredox catalysis and tandem reaction sequences. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest promising results in these directions, potentially opening new avenues for sustainable synthesis methodologies in drug development.